Thiazoyl phosphines. Design, reactivity, and complexation†
Dalton Transactions Pub Date: 2016-05-12 DOI: 10.1039/C6DT01106C
Abstract
In spite of the numerous possible applications of thiazoles as ligands for catalysis and as active molecules in medicinal chemistry, only a few studies have dealt with their versatile chemistry. Several selective modifications of the structure of these derivatives and mainly of thiazoyl phosphines are detailed, thus illustrating the great possibilities to tailor at will their structures and therefore their properties. The formation of Ru and Au complexes is reported. Six of these new thiazoyl phosphines were characterized by X-ray crystallography as well as two of their gold complexes.
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Journal Name:Dalton Transactions
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CAS no.: 89640-58-4